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Compound of Interest

Compound Name: Ammonium nonanoate

Cat. No.: B1288919

An In-depth Technical Guide to the Physical and Chemical Properties of Ammonium
Nonanoate Solutions

Introduction

Ammonium nonanoate, also known as ammonium pelargonate, is the ammonium salt of
nonanoic acid.[1][2][3] Nonanoic acid is a nine-carbon saturated fatty acid that occurs naturally
in various plants and animals.[4][5][6][7] As a result, ammonium nonanoate is classified as a
biopesticide and is recognized for its use as a broad-spectrum, non-selective, contact
herbicide.[1][2][3][4][8] Its rapid biodegradation and low environmental persistence make it a
viable alternative to synthetic herbicides, particularly in organic agriculture and landscape
management.[3][9][10] This technical guide provides a comprehensive overview of the core
physical and chemical properties of ammonium nonanoate solutions, intended for
researchers, scientists, and professionals in drug development and agricultural science.

Chemical Identity and Synthesis

Ammonium nonanoate is formed through the chemical combination of nonanoic acid and
ammonia.[3][10] It is functionally a soap, defined as a salt of a fatty acid.[10]
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Identifier Value Reference
IUPAC Name azanium;nonanoate [118111]

CAS Number 63718-65-0 [1][2][9][12]
Molecular Formula CoH21NO2 [1112][11]
Molecular Weight 175.27 g/mol [L218nenaaasi
InChi Key KLIDOSBTXDALBI- e

UHFFFAOYSA-N

Synthesis of Ammonium Nonanoate

The primary method for synthesizing ammonium nonanoate is a direct acid-base

neutralization reaction between nonanoic acid and ammonia, typically in an aqueous solution

using ammonium hydroxide.[9] This process can be performed at room temperature and results

in the conversion of the fatty acid into its soap form, with no by-products requiring purification.

[10][14]

Caption: Synthesis workflow of ammonium nonanoate.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a general method for the synthesis of an ammonium nonanoate

solution.

o Preparation of Reactants: Measure a molar equivalent of nonanoic acid and place it into a

stirred reaction vessel. In a separate container, prepare an aqueous solution of ammonium

hydroxide containing a corresponding molar equivalent of ammonia.

o Neutralization Reaction: While continuously stirring the nonanoic acid at room temperature,

slowly add the ammonium hydroxide solution dropwise.[1][9] Monitor the pH of the mixture.

o Reaction Completion: Continue adding the ammonium hydroxide solution until the pH of the

mixture stabilizes in the range of 7.0 to 8.5, indicating that the nonanoic acid has been

completely converted to its ammonium salt.[10][14] The resulting product should be a clear,

single-phase aqueous solution.[10][14]
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» Final Formulation: For experimental formulations, other components such as emulsifiers,
penetrating agents, or thickeners can be added to the solution at this stage with continued
stirring to ensure homogeneity.[1][15]

Physical Properties of Ammonium Nonanoate
Solutions

Ammonium nonanoate is typically marketed and used as an aqueous solution, often at a
concentration of 40%.[2][9][10] In its pure form, it can exist as white crystals.[2] The solution is
described as a clear, colorless to pale yellow liquid with a slight fatty acid or ammonia-like odor.
[L12][7][12][14]

Property Value Conditions Reference

Physical State Liquid Room Temperature [1][12]

Appearance Clear, colorless to ] (4]
pale yellow

Density ~1.00 g/cm?3 20 °C [1][12]

pH 8.0-9.0 Aqueous Solution [12]

Boiling Point 104.4 °C (219.9 °F) Aqueous Solution [12]

Viscosity 0.61 cm?/s (61 cSt) Not Specified

Solubility in Water Completely Miscible 20°C,pH 7 [L1[71112][14]

Experimental Protocols for Physical Property
Determination

e pH Measurement: The pH of an ammonium nonanoate solution can be determined using a
calibrated pH meter. A sample of the solution is placed in a beaker, and the electrode of the
pH meter is submerged. The reading is allowed to stabilize before being recorded. The
typical pH of commercial solutions is between 8.0 and 9.0.[12]

» Density Measurement: The density can be measured using a hydrometer or a pycnometer at
a controlled temperature (e.g., 20°C). For the pycnometer method, the vessel is weighed
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empty, then filled with the sample solution and weighed again. The density is calculated by
dividing the mass of the sample by its volume.

 Viscosity Measurement: The kinematic viscosity of the solution can be determined using a
glass capillary viscometer (e.g., an Ostwald or Ubbelohde viscometer) in a temperature-
controlled water bath. The time it takes for a fixed volume of the liquid to flow under gravity
through the capillary is measured, and this flow time is used to calculate the kinematic
viscosity. A reported value is 0.61 cm?/s.

Chemical Properties and Reactivity
Stability and Degradation

Ammonium nonanoate solutions are stable in storage under normal conditions.[2][14] Storage
at temperatures below 0°C may cause the crystallization of the solute.[14] A key chemical
property is its rapid biodegradation in the environment. It is readily metabolized by soil
microorganisms, with an estimated environmental half-life of less than 24 hours.[3][9][10][16]
This rapid breakdown prevents accumulation in soil and reduces the risk of leaching into
groundwater.[3][9]

Mechanism of Action as a Herbicide

Ammonium nonanoate functions as a non-systemic, broad-spectrum contact herbicide.[2][8]
[9] Its mode of action is physical rather than systemic.

Contact and Surfactant Action: As a soap, it acts as a surfactant, breaking down the waxy
cuticle on the surface of plant leaves.

o Cell Membrane Disruption: Upon penetrating the cuticle, it physically disrupts the lipid bilayer
of the plant cell membranes.[3][4][5][7]

o Cell Lysis and Desiccation: This disruption causes rapid leakage of electrolytes and other
cellular contents, leading to cell lysis and dehydration.[5][9]

 Visible Effects: The treated plant tissue rapidly wilts, desiccates, and shows signs of
necrosis, often within hours of application.[4][5]

Caption: Mechanism of action for ammonium nonanoate as a contact herbicide.
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Formulation of Ammonium Nonanoate Solutions

For effective application, particularly in agriculture, ammonium nonanoate is typically
formulated as a water-based solution or an emulsion-in-water.[9] These formulations often
include adjuvants to enhance stability and efficacy.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of ammonium
nonanoate solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288919#physical-and-chemical-properties-of-
ammonium-nonanoate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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